Cas no 60413-57-2 (1,1'-propane-2,2-diylbis{3,5-dibromo-4-[2-(2,4,6-tribromophenoxy)ethoxy]benzene})

• Product Name: 1,1'-propane-2,2-diylbis{3,5-dibromo-4-[2-(2,4,6-tribromophenoxy)ethoxy]benzene}
• CAS No: 60413-57-2
• MF: C₃₁H₂₂Br₁₀O₄
• MW: 1257.54398202896
• CID: 1623288
• PubChem ID: 162914
• Update Time: 2025-04-21

1,1'-propane-2,2-diylbis{3,5-dibromo-4-[2-(2,4,6-tribromophenoxy)ethoxy]benzene} Chemical and Physical Properties

Names and Identifiers

• 1,1'-propane-2,2-diylbis{3,5-dibromo-4-[2-(2,4,6-tribromophenoxy)ethoxy]benzene}
• benzene, 1,1'-(1-methylethylidene)bis[3,5-dibromo-4-[2-(2,4,6-tribromophenoxy)ethoxy]-
• 60413-57-2
• DTXSID6069402
• Benzene, 1,1'-(1-methylethylidene)bis(3,5-dibromo-4-(2-(2,4,6-tribromophenoxy)ethoxy)-
• XDDZQNKKDAKUBQ-UHFFFAOYSA-N

• Inchi： 1S/C31H22Br10O4/c1-31(2,15-7-19(34)27(20(35)8-15)42-3-5-44-29-23(38)11-17(32)12-24(29)39)16-9-21(36)28(22(37)10-16)43-4-6-45-30-25(40)13-18(33)14-26(30)41/h7-14H,3-6H2,1-2H3
• InChI Key： XDDZQNKKDAKUBQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C1C=C(C(=C(C=1)Br)OCCOC1C(=CC(=CC=1Br)Br)Br)Br)Br)OCCOC1C(=CC(=CC=1Br)Br)Br

Computed Properties

• Exact Mass: 1247.33486
• Monoisotopic Mass: 1247.3352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 12
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.9
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92